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Compound of Interest

Compound Name: gamma-Carotene

Cat. No.: B162403 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of gamma-
Carotene, a valued carotenoid in research and development. Adherence to these guidelines is

essential for ensuring laboratory safety and maintaining the integrity of your work. While a

specific Safety Data Sheet (SDS) for gamma-Carotene is not readily available, the following

procedures are based on best practices for carotenoids and the comprehensive safety data

available for its isomer, beta-Carotene.

Essential Safety and Handling at a Glance
Proper handling of gamma-Carotene requires attention to its sensitivity to environmental

factors and adherence to standard laboratory safety protocols. The following table summarizes

key quantitative data for gamma-Carotene.

Property Value Source

Appearance Dark Red Solid CymitQuimica

Molecular Formula C40H56 Sigma-Aldrich[1]

Molecular Weight 536.87 g/mol Sigma-Aldrich[1]

Storage Temperature -20°C Sigma-Aldrich[1]

Purity (Typical) ≥90.0% (HPLC) Sigma-Aldrich[1]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling gamma-Carotene will minimize risks and ensure the

compound's stability. The following workflow outlines the key steps for safe handling in a

laboratory setting.

General Workflow for Handling gamma-Carotene

Receiving and Inspection

Secure and Controlled Storage

Store immediately upon receipt

Preparation for Use

Retrieve from storage as needed

Experimental Handling

Use in designated area

Waste Disposal

Segregate waste Spill Management

In case of accidental release

Dispose of contaminated materials
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Caption: General workflow for handling gamma-Carotene.

Step-by-Step Handling Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order specifications.

Wear appropriate personal protective equipment (PPE) during inspection.

2. Storage:

Store gamma-Carotene in a tightly sealed, light-resistant container at -20°C.[1]

The storage area should be a freezer designated for chemical storage.

Handle and store under an inert gas, such as argon, to prevent degradation from air and

moisture.[2][3] Carotenoids are sensitive to air, light, and heat, which can lead to

isomerization and oxidation.[4]

3. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[4]

Skin Protection: A lab coat and chemical-resistant gloves are mandatory.[5][6]

Respiratory Protection: Use a particulate dust filter respirator if there is a risk of dust

formation.[4]

4. Preparation for Use:

Allow the container to warm to room temperature in a desiccator before opening to prevent

condensation.
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Weigh and handle the compound in a well-ventilated area, preferably in a chemical fume

hood.

Avoid creating dust.

5. Spill Management:

In the event of a spill, avoid generating dust.

For minor spills, gently sweep up the solid material using a spark-free shovel and place it in

a labeled container for disposal.[4]

Clean the spill area with a damp cloth.

For major spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of gamma-Carotene and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused gamma-Carotene, contaminated

PPE, and cleaning materials, should be collected in a clearly labeled, sealed container.

Disposal Method: Do not dispose of gamma-Carotene down the drain.[5][6] All waste must

be handled in accordance with local, state, and federal regulations.[4] It is recommended to

contact a licensed professional waste disposal service to ensure proper disposal.[6]

Contaminated Containers: Empty containers may retain product residue. Handle them as

you would the product itself and dispose of them according to the same protocols.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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